3-(3-methylphenyl)morpholine hydrochloride
Overview
Description
3-(3-Methylphenyl)morpholine hydrochloride (3-MPM) is an organic compound derived from the morpholine family of heterocyclic compounds. It is a white crystalline solid with a molecular weight of 239.7 g/mol and a melting point of 110-111 °C. 3-MPM is used in the synthesis of various biologically active compounds, such as antibiotics, anti-inflammatory agents, and anti-cancer agents. It is also used as a precursor in the synthesis of various pharmaceuticals, such as anti-depressants and anti-convulsants.
Scientific Research Applications
3-(3-methylphenyl)morpholine hydrochloride has been used in various scientific research applications, including the synthesis of biologically active compounds, such as antibiotics, anti-inflammatory agents, and anti-cancer agents. It has also been used in the synthesis of various pharmaceuticals, such as anti-depressants and anti-convulsants. Additionally, 3-(3-methylphenyl)morpholine hydrochloride has been used in the synthesis of various organic compounds, such as dyes, pigments, and fragrances.
Mechanism of Action
The mechanism of action of 3-(3-methylphenyl)morpholine hydrochloride is not yet fully understood. However, it is believed that 3-(3-methylphenyl)morpholine hydrochloride acts as a proton transfer agent, allowing for the transfer of protons from the morpholine to the 3-methylphenol. This proton transfer results in the formation of 3-(3-methylphenyl)morpholine hydrochloride and water or alcohol, depending on the type of catalyst used in the synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-methylphenyl)morpholine hydrochloride are not yet fully understood. However, it is believed that 3-(3-methylphenyl)morpholine hydrochloride may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 may lead to the suppression of inflammation and pain. Additionally, 3-(3-methylphenyl)morpholine hydrochloride may also act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(3-methylphenyl)morpholine hydrochloride in lab experiments is its availability and low cost. 3-(3-methylphenyl)morpholine hydrochloride is a commercially available compound and is relatively inexpensive. Additionally, 3-(3-methylphenyl)morpholine hydrochloride is relatively stable and can be stored for long periods of time without degradation.
One limitation of using 3-(3-methylphenyl)morpholine hydrochloride in lab experiments is its potential toxicity. 3-(3-methylphenyl)morpholine hydrochloride is a relatively volatile compound and can be hazardous if inhaled or ingested. Therefore, it is important to take proper safety precautions when handling 3-(3-methylphenyl)morpholine hydrochloride in the lab.
Future Directions
There are several potential future directions for research on 3-(3-methylphenyl)morpholine hydrochloride. These include further elucidation of its mechanism of action, investigation of its biochemical and physiological effects, and development of improved synthesis methods. Additionally, further research could also focus on the potential therapeutic applications of 3-(3-methylphenyl)morpholine hydrochloride, such as its use as an anti-inflammatory agent or antioxidant. Finally, research could also focus on the potential toxicological effects of 3-(3-methylphenyl)morpholine hydrochloride, such as its potential carcinogenicity or teratogenicity.
Synthesis Methods
3-(3-methylphenyl)morpholine hydrochloride can be synthesized through various methods, including the reaction of 3-methylphenol with morpholine in the presence of an acid catalyst. This reaction yields 3-(3-methylphenyl)morpholine hydrochloride and water as the byproducts. Alternatively, 3-(3-methylphenyl)morpholine hydrochloride can also be synthesized by the reaction of 3-methylphenol and morpholine in the presence of a base catalyst. This reaction yields 3-(3-methylphenyl)morpholine hydrochloride and alcohol as the byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-methylphenyl)morpholine hydrochloride involves the reaction of 3-methylphenylamine with morpholine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methylphenylamine", "morpholine", "hydrochloric acid" ], "Reaction": [ "Step 1: Add 3-methylphenylamine to a reaction flask", "Step 2: Add morpholine to the reaction flask and stir the mixture at room temperature for several hours", "Step 3: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt", "Step 4: Isolate the product by filtration and wash with cold water", "Step 5: Dry the product under vacuum to obtain 3-(3-methylphenyl)morpholine hydrochloride" ] } | |
CAS RN |
2694745-30-5 |
Product Name |
3-(3-methylphenyl)morpholine hydrochloride |
Molecular Formula |
C11H16ClNO |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
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